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A guide for researchers and pest management professionals on the efficacy and application of

various pheromone and kairomone-based lures for monitoring and controlling the codling moth

(Cydia pomonella), a significant pest in pome fruit orchards.

The codling moth, Cydia pomonella, is a major pest of apples, pears, and walnuts worldwide.

Effective monitoring of its populations is crucial for timely and targeted pest management

strategies. Pheromone and kairomone-based lures are essential tools for this purpose, but their

efficacy can vary significantly depending on their chemical composition, release rate, and the

material of the dispenser. This guide provides a comparative analysis of different pheromone

lures, supported by experimental data, to aid researchers and drug development professionals

in selecting the most appropriate lures for their specific needs.

Comparative Performance of Pheromone Lures
Numerous studies have evaluated the effectiveness of various lure combinations for attracting

Cydia pomonella. The primary attractant is the female-produced sex pheromone, (E,E)-8,10-

dodecadien-1-ol (codlemone). However, recent research has focused on incorporating

kairomones, such as pear ester ((E,Z)-2,4-ethyl decadienoate), to attract both male and female

moths. The inclusion of other plant volatiles, like (E)-4,8-dimethyl-1,3,7-nonatriene (DMNT) and

pyranoid linalool oxide (LOX), has also shown promise in enhancing lure attractiveness.

A key factor influencing lure performance is the dispenser material, which affects the release

rate and longevity of the semiochemicals. Commonly used materials include rubber septa and

polyvinyl chloride (PVC) matrices.
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Table 1: Comparison of Mean Seasonal Captures of Cydia pomonella with Different

Pheromone Lures
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Lure
Compositio
n

Dispenser
Type

Mean
Seasonal
Male Moth
Capture (±
SEM)

Mean
Seasonal
Female
Moth
Capture (±
SEM)

Mean
Seasonal
Total Moth
Capture (±
SEM)

Reference

CM L2 Long-

Life®

(Pheromone)

Not Specified Not Specified Not Specified

Significantly

higher than

CM DA and

CM 10X in

non-MD

orchards

[1]

CM 10X

Megalure®

(Pheromone)

Not Specified Not Specified Not Specified

Significantly

lower than

CM DA

Combo and

CM L2

[1]

Pherocon CM

DA® (Pear

Ester)

Not Specified Not Specified 0

Significantly

lower than

CM DA

Combo and

CM L2

[1]

Pherocon

CM-DA

Combo®

(Pheromone

+ Pear Ester)

Not Specified Not Specified Low

Most effective

in MD

orchards

[1]

PH/PE + AA Septum Not Specified Not Specified

Significantly

lower than

PVC lures

[2][3][4]

PH/PE + AA PVC Not Specified Not Specified

Significantly

higher than

septum lures

[2][3][4]
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PE/DMNT/LO

X + AA
PVC Not Specified

0.56 ± 0.02

(proportion)

Significantly

higher female

capture for 8

weeks (USA

study)

[2][3]

PH/PE/DMNT

/LOX + AA
PVC Not Specified

0.35 ± 0.02

(proportion)

Addition of

PH reduced

female

capture

[2][3]

Abbreviations: PH = (E,E)-8,10-dodecadien-1-ol (sex pheromone); PE = (E,Z)-2,4-ethyl

decadienoate (pear ester); AA = Acetic Acid; DMNT = (E)-4,8-dimethyl-1,3,7-nonatriene; LOX =

Pyranoid linalool oxide; MD = Mating Disruption; SEM = Standard Error of the Mean.

Studies have shown that lures combining the sex pheromone with pear ester and acetic acid

can capture 8 to 10 times more female moths than lures with only the pear ester and

pheromone combination[5]. The dispenser material also plays a critical role, with PVC-based

lures generally showing significantly higher total moth capture compared to septum-based lures

for the same chemical blend[2][3][4]. Interestingly, in a US-based study, the addition of the sex

pheromone (PH) to a blend of pear ester, DMNT, and LOX (PE/DMNT/LOX) in a PVC lure

significantly reduced the capture of female moths[2][3][4].

Experimental Protocols
The following is a generalized experimental protocol for comparing the efficacy of different

pheromone lures for Cydia pomonella, based on methodologies reported in various studies[1]

[2][3][6].

1. Experimental Site:

Select commercial apple, pear, or walnut orchards with a known history of Cydia pomonella

infestation.

Establish replicate plots for each lure treatment, ensuring adequate spacing between plots to

minimize interference.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://digitalcommons.unl.edu/usdaagresmag/48/
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://pubmed.ncbi.nlm.nih.gov/33467415/
https://www.researchgate.net/publication/51094755_Evaluating_sex-pheromone-_and_kairomone-based_lures_for_attracting_codling_moth_adults_in_mating_disruption_versus_conventionally_managed_apple_orchards_in_Pennsylvania
https://www.mdpi.com/2075-4450/12/1/72
https://www.researchgate.net/publication/348504707_Comparison_of_New_Kairomone-Based_Lures_for_Cydia_pomonella_Lepidoptera_Tortricidae_in_Italy_and_USA
https://www.entomoljournal.com/archives/2015/vol3issue2/PartG/3-2-76-754.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Trap and Lure Deployment:

Use standardized traps, such as delta traps or wing traps, across all treatments.

Hang traps in the upper third of the tree canopy, at a height of approximately 2.5 meters[6].

Bait traps with the different pheromone lures to be tested. Lures should be from the same

production batch to ensure consistency.

Include an unbaited trap as a control.

Randomize the placement of different lure treatments within each replicate block.

3. Data Collection:

Inspect traps weekly or bi-weekly throughout the flight season of Cydia pomonella.

Record the number of male and female moths captured in each trap.

Remove captured moths after each inspection.

Replace sticky liners and lures at intervals recommended by the manufacturer or as

determined by the experimental design.

4. Data Analysis:

Analyze the trap capture data using appropriate statistical methods, such as Analysis of

Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine

significant differences between lure treatments.

Consider environmental factors such as temperature, humidity, and rainfall in the analysis, as

they can influence moth activity[6].

Signaling Pathways and Experimental Workflow
Visualization
The following diagrams illustrate the logical relationships in lure composition and a typical

experimental workflow for lure comparison.
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Caption: Logical relationships of components in different C. pomonella lures.
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Caption: A typical experimental workflow for comparing pheromone lures.

Conclusion
The selection of an appropriate pheromone lure for Cydia pomonella is a critical decision for

effective pest management and research. This guide highlights that combination lures,

particularly those incorporating both sex pheromones and kairomones like pear ester, tend to

be more effective than single-component lures. Furthermore, the choice of dispenser material,

such as PVC, can significantly enhance lure performance. The provided experimental protocol

offers a standardized framework for conducting comparative studies, ensuring reliable and

reproducible results. The visualizations aid in understanding the relationships between lure

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b013428?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


components and the logical flow of a comparative experiment. Researchers and professionals

are encouraged to consider these factors to optimize their monitoring and control strategies for

the codling moth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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